Cas no 1803794-73-1 (2-Chloro-6-(chloromethyl)benzo[d]oxazole)

• Product Name: 2-Chloro-6-(chloromethyl)benzo[d]oxazole
• CAS No: 1803794-73-1
• MF: C₈H₅Cl₂NO
• MW: 202.037400007248
• CID: 4816958
• Update Time: 2025-10-29

2-Chloro-6-(chloromethyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(chloromethyl)benzo[d]oxazole

• Inchi： 1S/C8H5Cl2NO/c9-4-5-1-2-6-7(3-5)12-8(10)11-6/h1-3H,4H2
• InChI Key： VSXSEZDWYINLNZ-UHFFFAOYSA-N
• SMILES： ClCC1C=CC2=C(C=1)OC(=N2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 3.1
• Topological Polar Surface Area: 26

Additional information on 2-Chloro-6-(chloromethyl)benzo[d]oxazole

2-Chloro-6-(chloromethyl)benzo[d]oxazole

2-Chloro-6-(chloromethyl)benzo[d]oxazole is a versatile organic compound with the CAS number 1803794-73-1. This compound belongs to the class of heterocyclic aromatic compounds, specifically a benzo[d]oxazole derivative. The structure of this compound features a benzo[d]oxazole ring system, which is a fused benzene and oxazole ring, with substituents at the 2 and 6 positions. The 2-position bears a chlorine atom, while the 6-position is substituted with a chloromethyl group (-CH2Cl). This unique combination of functional groups makes 2-Chloro-6-(chloromethyl)benzo[d]oxazole an interesting molecule for various applications in organic synthesis, materials science, and pharmaceutical research.

The synthesis of 2-Chloro-6-(chloromethyl)benzo[d]oxazole typically involves multi-step reactions, often starting from simpler precursors such as o-chlorobenzaldehyde or related compounds. Recent advancements in synthetic chemistry have enabled more efficient routes to construct this molecule, leveraging catalytic methods and green chemistry principles. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in its synthesis, such as coupling reactions or oxidations. These methods not only improve yield but also reduce environmental impact, aligning with current trends in sustainable chemistry.

One of the most promising applications of 2-Chloro-6-(chloromethyl)benzo[d]oxazole lies in its potential as a building block for more complex molecules. The presence of both chlorine atoms and a chloromethyl group provides multiple sites for further functionalization. For example, the chloromethyl group can undergo nucleophilic substitution reactions to introduce various substituents, such as amino groups or hydroxyl groups, depending on the desired outcome. This versatility makes it an attractive precursor for synthesizing bioactive compounds or advanced materials.

Recent studies have highlighted the role of 2-Chloro-6-(chloromethyl)benzo[d]oxazole in drug discovery efforts. Its aromatic heterocyclic framework is known to exhibit interesting pharmacological properties, including antioxidant activity and potential anti-inflammatory effects. Researchers have explored its ability to modulate cellular pathways relevant to neurodegenerative diseases and cancer. For instance, preliminary assays suggest that derivatives of this compound may inhibit key enzymes associated with these conditions, making them candidates for further preclinical testing.

In addition to its biological applications, 2-Chloro-6-(chloromethyl)benzo[d]oxazole has shown promise in materials science. Its rigid aromatic structure and electron-withdrawing substituents make it suitable for use in organic electronics. Recent research has focused on incorporating this compound into conjugated polymers or small molecule semiconductors for applications such as organic light-emitting diodes (OLEDs) or photovoltaic devices. The ability to tune its electronic properties through substitution patterns further enhances its utility in this field.

The study of 2-Chloro-6-(chloromethyl)benzo[d]oxazole has also contributed to our understanding of heterocyclic chemistry. Its reactivity patterns and electronic properties provide insights into how substituents influence the behavior of benzo[d]oxazole derivatives. For example, computational studies have revealed that the chlorine atoms at positions 2 and 6 significantly affect the molecule's π-electron distribution, which in turn influences its reactivity in various chemical transformations.

In conclusion, 2-Chloro-6-(chloromethyl)benzo[d]oxazole (CAS No: 1803794-73-1) is a multifaceted compound with significant potential across diverse fields. Its unique structure enables it to serve as a valuable building block for synthesizing bioactive agents and advanced materials. Ongoing research continues to uncover new applications and deepen our understanding of its chemical properties, underscoring its importance in modern organic chemistry.